Cas no 42290-97-1 (3-Methyl-1-phenylbutan-1-amine)

3-Methyl-1-phenylbutan-1-amine is a chiral amine compound with potential applications in pharmaceutical synthesis and organic chemistry research. Its structure features a phenyl group attached to an amine-substituted butane chain with a methyl branch at the third carbon, offering steric and electronic modulation for selective reactivity. This compound may serve as a versatile intermediate in asymmetric synthesis, particularly for bioactive molecules requiring tailored stereochemistry. The branched alkyl group enhances solubility in organic solvents while maintaining stability under standard conditions. Researchers value its potential for constructing complex molecular architectures, particularly in medicinal chemistry, where such scaffolds are explored for their pharmacokinetic properties.

3-Methyl-1-phenylbutan-1-amine structure

42290-97-1 structure

Product Name:3-Methyl-1-phenylbutan-1-amine

CAS No:42290-97-1

MF:C₁₁H₁₇N

MW:163.259382963181

MDL:MFCD06385605

CID:325052

PubChem ID:4961833

Update Time:2025-05-28

3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-1-phenylbutylamine
- 3-methyl-1-phenylbutan-1-amine
- 3-METHYL-1-PHENYL-BUTYLAMINE
- Benzenemethanamine, a-(2-methylpropyl)-
- 11-Amino-1-isoamyl-benzol
- (S)-3-METHYL-1-PHENYLBUTAN-1-AMINE
- (R)-3-METHYL-1-PHENYLBUTAN-1-AMINE
- (3-methyl-1-phenylbutyl)amine hydrochloride
- ZTLDKBMTEANJRD-UHFFFAOYSA-N
- HMS1748L06
- STK873753
- BBL003827
- RP22636
- ST2405131
- AB00248
- AB0024862
- W6216
- AM20050046
- Y11320
- AKOS016842310
- CS-0154248
- SB76468
- 3-Methyl-1-phenylbutylamine HCl
- 612499-42-0
- SCHEMBL5914545
- MFCD06385605
- A872914
- 42290-97-1
- EN300-12272
- J-512833
- AKOS000122975
- DTXSID00406947
- NCGC00322369-01
- Z85929891
- AB01106507-03
- ALBB-027102
- benzene, (1-amino-3-methyl)butyl-
- 3-Methyl-1-phenylbutan-1-amine
- MDL： MFCD06385605
- Inchi： 1S/C11H17N/c1-9(2)8-11(12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
- InChI Key： ZTLDKBMTEANJRD-UHFFFAOYSA-N
- SMILES： NC(C1C=CC=CC=1)CC(C)C

Computed Properties

Exact Mass: 163.13600
Monoisotopic Mass: 149.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 2.5

Experimental Properties

Density: 0.924g/cm3
Boiling Point: 237.2ºC at 760 mmHg
Flash Point: 99.5ºC
Refractive Index: 1.514
PSA: 26.02000
LogP: 3.43280

3-Methyl-1-phenylbutan-1-amine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methyl-1-phenylbutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WV948-250mg	3-Methyl-1-phenylbutan-1-amine	42290-97-1	95+%	250mg	2804CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WV948-100mg	3-Methyl-1-phenylbutan-1-amine	42290-97-1	95+%	100mg	1434CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X39925-1g	3-Methyl-1-phenylbutylamine	42290-97-1	95%	1g	¥4749.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X39925-100mg	3-Methyl-1-phenylbutylamine	42290-97-1	95%	100mg	¥1183.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X39925-250mg	3-Methyl-1-phenylbutylamine	42290-97-1	95%	250mg	¥1685.0	2023-09-05
TRC	M356255-10mg	3-methyl-1-phenylbutan-1-amine	42290-97-1		10mg	$ 50.00	2022-06-02
TRC	M356255-50mg	3-methyl-1-phenylbutan-1-amine	42290-97-1		50mg	$ 115.00	2022-06-02
TRC	M356255-100mg	3-methyl-1-phenylbutan-1-amine	42290-97-1		100mg	$ 185.00	2022-06-02
Fluorochem	078201-250mg	3-Methyl-1-phenylbutylamine	42290-97-1	95%	250mg	￡217.00	2022-03-01
Fluorochem	078201-1g	3-Methyl-1-phenylbutylamine	42290-97-1	95%	1g	￡409.00	2022-03-01

3-Methyl-1-phenylbutan-1-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:42290-97-1)3-Methyl-1-phenylbutan-1-amine

Order Number:A872914

Stock Status:in Stock

Quantity:100mg/250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:37

Price ($):153.0/232.0/539.0

Email:sales@amadischem.com

Product Official Link

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